Cas no 31697-10-6 (1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1))

1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1) structure
31697-10-6 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1)
CAS No:31697-10-6
MF:C7H13ClN4O2
MW:220.656719923019
CID:312517
PubChem ID:2775616
Update Time:2025-04-19

1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1)
    • ethyl 3-hydrazinyl-5-methyl-1H-pyrazole-4-carboxylate,chloride
    • 1H-pyrazole-4-carboxylic acid, 3-hydrazino-5-methyl-, chloride, ethyl ester
    • ethyl 3-hydrazino-5-methyl-1H-pyrazole-4-carboxylate hydrochloride
    • Ethyl 3-hydrazino-5-methyl-1H-pyrazole-4-carboxylate monohydrochloride
    • ethyl 3-hydrazinyl-5-methyl-1H-pyrazole-4-carboxylate
    • NSC-518313
    • 3-Hydrazino-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester hydrochloride salt (1
    • ethyl 5-hydrazinyl-3-methyl-1H-pyrazole-4-carboxylate hydrochloride
    • NSC518313
    • 31697-10-6
    • NS00084375
    • AKOS015966607
    • ethyl 5-hydrazino-3-methyl-1H-pyrazole-4-carboxylate hydrochloride
    • Inchi: 1S/C7H12N4O2.ClH/c1-3-13-7(12)5-4(2)10-11-6(5)9-8;/h3,8H2,1-2H3,(H2,9,10,11);1H
    • InChI Key: MIVXLCHQGQNODO-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C1C(NN)=NNC=1C)=O

Computed Properties

  • Exact Mass: 220.07289
  • Monoisotopic Mass: 220.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • Density: 1.332
  • Boiling Point: 384.9°Cat760mmHg
  • Flash Point: 186.6°C
  • PSA: 93.03
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